![molecular formula C18H23ClN2OS B4987042 3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide](/img/structure/B4987042.png)
3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton’s tyrosine kinase (BTK) enzyme. BTK is a key regulator of B-cell signaling, making TAK-659 a promising candidate for the treatment of B-cell malignancies.
Mechanism of Action
3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide works by inhibiting the activity of BTK, which is a key component of the B-cell receptor (BCR) signaling pathway. BTK plays a critical role in B-cell development and activation, making it an attractive target for the treatment of B-cell malignancies.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in B-cell malignancies, leading to tumor cell death. Additionally, this compound has been shown to inhibit the production of cytokines and chemokines that promote tumor growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of 3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide is its high selectivity for BTK, which reduces the risk of off-target effects. However, this compound has a relatively short half-life, which may limit its efficacy in certain settings.
Future Directions
Future research on 3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide should focus on its potential use in combination with other targeted therapies for the treatment of B-cell malignancies. Additionally, further preclinical and clinical studies are needed to fully understand the safety and efficacy of this compound in humans.
Synthesis Methods
3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide can be synthesized through a multi-step process that involves the reaction of various intermediates. The synthesis starts with the reaction of 3-chloro-6-methyl-1-benzothiophene-2-carbonyl chloride with 1-isopropyl-4-piperidinamine to form the corresponding amide. This amide is then treated with sodium hydride and methyl iodide to produce this compound.
Scientific Research Applications
3-chloro-N-(1-isopropyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide has been extensively studied for its potential use in the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL). Preclinical studies have shown that this compound is highly selective for BTK and has potent anti-tumor activity in B-cell malignancies.
properties
IUPAC Name |
3-chloro-6-methyl-N-(1-propan-2-ylpiperidin-4-yl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClN2OS/c1-11(2)21-8-6-13(7-9-21)20-18(22)17-16(19)14-5-4-12(3)10-15(14)23-17/h4-5,10-11,13H,6-9H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFUBRDDLRNFFLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3CCN(CC3)C(C)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.